Cas no 106-67-2 (2-Ethyl-4-methyl-1-pentanol)

• Product Name: 2-Ethyl-4-methyl-1-pentanol
• CAS No: 106-67-2
• MF: C₈H₁₈O
• MW: 130.227922916412
• MDL: MFCD01709207
• CID: 134866
• PubChem ID: 7821
• Update Time: 2025-11-02

2-Ethyl-4-methyl-1-pentanol Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol,2-ethyl-4-methyl-
• 2-ethyl-4-methyl-1-pentanol
• 2-ethyl-4-methylpentan-1-ol
• 2-Ethyl-4-methylpentanol
• 2-Ethylisohexanol
• SCHEMBL135878
• QSPL 107
• EN300-7276493
• 80V2E9GXUZ
• AS-76101
• Q27161372
• 4-01-00-01792 (Beilstein Handbook Reference)
• A854173
• NS00041378
• QCHSJPKDWOFACC-UHFFFAOYSA-
• MFCD01709207
• BRN 1697441
• QCHSJPKDWOFACC-UHFFFAOYSA-N
• CS-0152610
• CHEBI:89186
• DTXSID90861723
• UNII-80V2E9GXUZ
• 111767-90-9
• 106-67-2
• EINECS 203-422-5
• AKOS014320379
• InChI=1/C8H18O/c1-4-8(6-9)5-7(2)3/h7-9H,4-6H2,1-3H3
• 1-Pentanol, 2-ethyl-4-methyl-
• DB-314013
• A10715
• DTXCID80810609
• 4-METHYL-2-ETHYL-1-PENTANOL
• 2-Ethyl-4-methyl-1-pentanol

• MDL： MFCD01709207
• Inchi： 1S/C8H18O/c1-4-8(6-9)5-7(2)3/h7-9H,4-6H2,1-3H3
• InChI Key： QCHSJPKDWOFACC-UHFFFAOYSA-N
• SMILES： OCC(CC)CC(C)C

Computed Properties

• Exact Mass: 130.13584
• Monoisotopic Mass: 130.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 59.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 2.4

Experimental Properties

• Density: 0.830 g/cm3 (20 ºC)
• Melting Point: -61.15°C (estimate)
• Boiling Point: 176.5 ºC
• Flash Point: 64.2±8.7 ºC,
• Refractive Index: 1.4271 (589.3 nm 25 ºC)
• Solubility: Slightly soluble (2.3 g/l) (25 º C),
• PSA: 20.23
• LogP: 2.05100

2-Ethyl-4-methyl-1-pentanol Security Information

• Safety Term：ALCOHOL, DENATURED; ALCOHOLS, C6-12; ALCOHOLS, C9-11; ALCOHOLS, C12-13, ETHOXYLATED; ALCOHOLS, C12-15, ETHOXYLATED; ALCOHOLS, C12-16, ETHOXYLATED; ALCOHOLS, C14-15, ETHOXYLATED; ALCOHOLS, C16-18, ETHOXYLATED; ALCOHOLS, C8-10, ETHOXYLATED PROPOXYLATED; ALCOHOLS, C12-15, ETHOXYLATED PROPOXYLATED; ALCOHOLS, N.O.S.."> Moderately toxic by ingestion. A skin irritant. When heated to decomposition it emits acrid smoke and irritating fumes. See also ALCOHOL, DENATURED; ALCOHOLS, C6-12; ALCOHOLS, C9-11; ALCOHOLS, C12-13, ETHOXYLATED; ALCOHOLS, C12-15, ETHOXYLATED; ALCOHOLS, C12-16, ETHOXYLATED; ALCOHOLS, C14-15, ETHOXYLATED; ALCOHOLS, C16-18, ETHOXYLATED; ALCOHOLS, C8-10, ETHOXYLATED PROPOXYLATED; ALCOHOLS, C12-15, ETHOXYLATED PROPOXYLATED; ALCOHOLS, N.O.S..

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 2-Ethyl-4-methyl-1-pentanol

2-Ethyl-4-methyl-1-pentanol (CAS No. 106-67-2): Properties, Applications, and Market Insights

2-Ethyl-4-methyl-1-pentanol (CAS No. 106-67-2) is a branched-chain aliphatic alcohol with significant industrial applications. This compound, also known as 2-ethyl-4-methylpentan-1-ol, is valued for its unique chemical properties and versatility in various formulations. As a high-purity solvent and intermediate chemical, it plays a crucial role in sectors ranging from fragrances to specialty chemicals.

The molecular structure of 2-Ethyl-4-methyl-1-pentanol contributes to its low volatility and excellent solvency power. With a molecular formula of C8H18O and molecular weight of 130.23 g/mol, this clear, colorless liquid exhibits a characteristic mild odor. Its boiling point ranges between 195-200°C, making it suitable for high-temperature applications where stability is required.

In the fragrance industry, 2-Ethyl-4-methyl-1-pentanol serves as a key component in creating long-lasting floral notes. Recent trends in clean beauty formulations have increased demand for this ingredient, as consumers seek sustainable fragrance alternatives. The compound's ability to blend well with both natural and synthetic components makes it particularly valuable for niche perfume creation.

The chemical synthesis of 2-Ethyl-4-methyl-1-pentanol typically involves olefin hydroformylation followed by hydrogenation. Manufacturers are increasingly focusing on green chemistry approaches to produce this compound, responding to the growing market demand for eco-friendly chemical processes. This aligns with current industry movements toward carbon-neutral production methods.

From a market perspective, the global demand for 2-Ethyl-4-methyl-1-pentanol has shown steady growth, particularly in the Asia-Pacific region. The compound's applications in plasticizer formulations and coating additives contribute significantly to this trend. Industry analysts project a compound annual growth rate (CAGR) of 3.5-4% for similar specialty alcohols through 2028.

Quality control standards for 2-Ethyl-4-methyl-1-pentanol typically require ≥98% purity, with strict limits on residual solvents and heavy metals. Reputable suppliers provide comprehensive analytical certificates including GC-MS analysis and NMR verification to ensure product consistency. These quality assurances are particularly important for pharmaceutical-grade applications where stringent specifications apply.

Storage and handling recommendations for 2-Ethyl-4-methyl-1-pentanol emphasize airtight containers in cool, dry environments away from oxidizing agents. While not classified as hazardous under normal conditions, proper industrial hygiene practices should be maintained when working with this chemical. Many manufacturers now offer sustainable packaging options to reduce environmental impact.

Recent innovations have explored bio-based routes to produce 2-Ethyl-4-methyl-1-pentanol from renewable feedstocks. These developments respond to the chemical industry's shift toward circular economy principles and meet the increasing demand for green chemistry solutions. Such advancements position this compound favorably in markets prioritizing sustainability certifications.

Technical specifications for 2-Ethyl-4-methyl-1-pentanol typically include: density of 0.82-0.84 g/cm³ at 20°C, refractive index of 1.425-1.435, and flash point above 85°C. These physical properties make it suitable for various industrial blending operations where precise viscosity and evaporation characteristics are required.

Emerging applications for 2-Ethyl-4-methyl-1-pentanol include its use in electronic chemicals for semiconductor manufacturing and as a performance additive in advanced lubricant formulations. These new uses leverage the compound's thermal stability and compatibility with synthetic base stocks, opening additional market opportunities.

From a regulatory standpoint, 2-Ethyl-4-methyl-1-pentanol is generally compliant with major chemical inventories including TSCA, EINECS, and IECSC. However, formulators should verify specific regulatory status for intended applications, particularly in consumer product formulations where regional restrictions may apply.

Current research directions for 2-Ethyl-4-methyl-1-pentanol derivatives focus on developing high-value specialty chemicals with enhanced functionality. These include ester derivatives for premium fragrance applications and modified versions with tailored solubility parameters for niche industrial uses.

Supply chain considerations for 2-Ethyl-4-methyl-1-pentanol highlight the importance of reliable sourcing and quality assurance programs. Many purchasers now prioritize suppliers with ISO-certified manufacturing and robust traceability systems to ensure consistent product quality and regulatory compliance.

The competitive landscape for 2-Ethyl-4-methyl-1-pentanol production features both global chemical manufacturers and specialty chemical suppliers. Market differentiation strategies increasingly emphasize technical support services, custom formulation capabilities, and sustainability credentials rather than price alone.

Looking forward, the market for 2-Ethyl-4-methyl-1-pentanol is expected to benefit from ongoing product innovation and expanding applications in high-performance formulations. As industries continue to seek specialty alcohol solutions with balanced performance characteristics, this compound remains well-positioned to meet evolving technical requirements across multiple sectors.